4-(3,4-Dimethoxybenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone
Overview
Description
The compound appears to contain a 3,4-dimethoxybenzyl group . This group is derived from 3,4-dimethoxybenzyl alcohol, which is widely used in the synthesis of various cyclotriveratrylenes (CTVs), cyclic molecular hosts with a cavity to accommodate guest molecules .
Synthesis Analysis
While specific synthesis methods for “4-(3,4-Dimethoxybenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone” are not available, there are methods for synthesizing related compounds. For instance, 3,4-dimethoxybenzyl alcohol has been used in the synthesis of capsinoids . Another compound, (±)-3,4-dimethoxybenzyl-4-methyloctanoate, has been synthesized as a novel synthetic analogue to capsinoids .Molecular Structure Analysis
The molecular structure of 3,4-dimethoxybenzyl alcohol, a component of the compound, has been analyzed . It has a molecular formula of C9H12O3 and a molecular weight of 168.1898 .Chemical Reactions Analysis
The 3,4-dimethoxybenzyl group has been involved in various chemical reactions. For instance, it has been used in the synthesis of various cyclotriveratrylenes (CTVs) . It has also been used as a precursor in the total synthesis of salvianolic acid N .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-dimethoxybenzyl alcohol, a component of the compound, have been analyzed . It has a molecular formula of C9H12O3 and a molecular weight of 168.1898 .Safety And Hazards
properties
IUPAC Name |
4-[(3,4-dimethoxyphenyl)methyl]-1,1-dioxo-1,4-thiazinane-3,5-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO6S/c1-19-10-4-3-9(5-11(10)20-2)6-14-12(15)7-21(17,18)8-13(14)16/h3-5H,6-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWLKEEALAJAHKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2C(=O)CS(=O)(=O)CC2=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethoxybenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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